N-bicyclo[2.2.1]hept-2-yl-3,4-dimethylbenzamide

• IUPAC Name: N-(2-bicyclo[2.2.1]heptanyl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C16H21NO/c1-10-3-5-14(7-11(10)2)16(18)17-15-9-12-4-6-13(15)8-12/h3,5,7,12-13,15H,4,6,8-9H2,1-2H3,(H,17,18)
• InChI Key: RLMYEIVFCGMENJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2CC3CCC2C3)C
• Molecular Formula: C16H21NO
• Molecular Weight: 243.34 g/mol

Description

N-bicyclo[2.2.1]hept-2-yl-3,4-dimethylbenzamide is a chemical compound that has gained significant attention in scientific research. It is a synthetic molecule that belongs to the class of cyclohexanecarboxamide derivatives. 2.1]hept-2-yl-3,4-dimethylbenzamide.

Mechanism of Action

The mechanism of action of N-bicyclo[2.2.1]hept-2-yl-3,4-dimethylbenzamide is not fully understood. However, it is believed to act by binding to specific targets and modulating their activity. For example, it has been shown to inhibit the activity of certain enzymes, such as protein kinases and phosphodiesterases. It has also been shown to modulate the activity of certain receptors, such as G protein-coupled receptors.
Biochemical and Physiological Effects:
N-bicyclo[2.2.1]hept-2-yl-3,4-dimethylbenzamide has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit cell proliferation and induce cell death in cancer cells. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to improve cognitive function in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-bicyclo[2.2.1]hept-2-yl-3,4-dimethylbenzamide in lab experiments is its high potency and selectivity. It has been shown to exhibit activity at low concentrations and to have minimal off-target effects. Additionally, it is a synthetic molecule, which allows for easy modification of its structure to improve its activity or selectivity. However, one limitation is its complex synthesis method, which may limit its availability for some researchers.

Future Directions

There are several future directions for research on N-bicyclo[2.2.1]hept-2-yl-3,4-dimethylbenzamide. One direction is to investigate its potential use in the treatment of other diseases, such as infectious diseases or metabolic disorders. Another direction is to explore its mechanism of action in more detail, in order to identify new targets for drug discovery. Additionally, further research is needed to optimize its structure and improve its pharmacokinetic properties for use in humans.
Conclusion:
N-bicyclo[2.2.1]hept-2-yl-3,4-dimethylbenzamide is a synthetic molecule that has shown promise as a potential drug candidate. Its high potency and selectivity make it an attractive target for drug discovery, and its diverse range of biochemical and physiological effects make it a promising candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to optimize its structure for use in humans.

Synthesis Methods

The synthesis of N-bicyclo[2.2.1]hept-2-yl-3,4-dimethylbenzamide involves several steps. The starting material is 3,4-dimethylbenzoic acid, which is converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with bicyclo[2.2.1]hept-2-ene in the presence of a base to form the corresponding amide. The final product is obtained by purification through recrystallization.

Scientific Research Applications

N-bicyclo[2.2.1]hept-2-yl-3,4-dimethylbenzamide has been extensively studied for its potential use in drug discovery. It has been shown to exhibit activity against a variety of targets, including enzymes, receptors, and ion channels. Additionally, it has been investigated for its potential use in the treatment of various diseases, such as cancer, inflammation, and neurodegenerative disorders.